122-55-4

2,8,9-Trioxa-5-aza-1-borabicyclo[3.3.3]undecane

Usually In Stock

• CAS RN:
• 122-55-4

• Formula:
• C6H12BNO3

• InChI:
• InChI=1S/C6H12BNO3/c1-4-9-7-10-5-2-8(1)3-6-11-7/h1-6H2

• InChIKey:
• NKPKVNRBHXOADG-UHFFFAOYSA-N

• 2,8,9-Trioxa-5-aza-1-borabicyclo[3.3.3]undecane is a useful research compound. Its molecular formula is C6H12BNO3 and its molecular weight is 156.98 g/mol. The purity is usually 95%.

(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

In Stock

• CAS RN:
• 623122-55-4

• Formula:
• C17H14O5S

• InChI:
• InChI=1S/C17H14O5S/c1-11-3-5-12(6-4-11)9-16-17(18)14-8-7-13(10-15(14)21-16)22-23(2,19)20/h3-10H,1-2H3/b16-9-

• InChIKey:
• ZYFDNYGMPOUJJU-SXGWCWSVSA-N

• (Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C17H14O5S and its molecular weight is 330.35. The purity is usually 95%.

Candoxatril

In Stock

• CAS RN:
• 123122-55-4

• Formula:
• C29H41NO7

• InChI:
• InChI=1S/C29H41NO7/c1-35-15-16-36-19-23(27(33)37-25-12-9-20-5-4-6-22(20)17-25)18-29(13-2-3-14-29)28(34)30-24-10-7-21(8-11-24)26(31)32/h9,12,17,21,23-24H,2-8,10-11,13-16,18-19H2,1H3,(H,30,34)(H,31,32)/t21?,23-,24?/m0/s1

• InChIKey:
• ZTWZVMIYIIVABD-RZMWZJFBSA-N

• Candoxatril is the 2,3-dihydro-1H-inden-5-yl ester of the active enantiomer of candoxatrilat. Candoxatril is an orally active prodrug of candoxatrilat, a potent neutral endopeptidase (NEP, neprilysin) inhibitor used in the treatment of chronic heart failure. It has a role as an EC 3.4.24.* (metalloendopeptidase) inhibitor. It is a monocarboxylic acid, a dicarboxylic acid monoester and a monocarboxylic acid amide. It derives from an indan-5-ol and a candoxatrilat.
  Candoxatril is the orally-active prodrug of candoxatrilat (UK-73967), a potent neutral endopeptidase (NEP) inhibitor.

5-(3-Bromo-4-chlorophenyl)-1,3-oxazole

In Stock

• CAS RN:
• 2002122-55-4

• Formula:
• C9H5BrClNO

• InChI:
• InChI=1S/C9H5BrClNO/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H

• InChIKey:
• IOMOHOARNCRVDM-UHFFFAOYSA-N

• 5-(3-Bromo-4-chlorophenyl)-1,3-oxazole is a useful research compound. Its molecular formula is C9H5BrClNO and its molecular weight is 258.50 g/mol. The purity is usually 95%.